Raltegravir

• CAS: 518048-05-0; 871038-72-1
• Molecular Formula: C20H21FN6O5
• Molecular Weight: 444.4 g/mol
• InChI: InChI=1S/C20H21FN6O5/c1-10-25-26-17(32-10)16(30)24-20(2,3)19-23-13(14(28)18(31)27(19)4)15(29)22-9-11-5-7-12(21)8-6-11/h5-8,28H,9H2,1-4H3,(H,22,29)(H,24,30)
• InChIKey: CZFFBEXEKNGXKS-UHFFFAOYSA-N

Raltegravir (CAS 518048-05-0) Procurement Guide: First-in-Class HIV-1 Integrase Strand Transfer Inhibitor for Research and Clinical Supply

Raltegravir (RAL, MK-0518) is the first FDA-approved HIV-1 integrase strand transfer inhibitor (INSTI), licensed in 2007, and remains a cornerstone antiretroviral agent for HIV-1 treatment and prophylaxis [1]. It selectively blocks the strand transfer step of retroviral integration, preventing proviral DNA insertion into the host genome. Raltegravir is distinguished from later-generation INSTIs by its unique UGT1A1-mediated glucuronidation clearance pathway, which is independent of cytochrome P450 enzymes, conferring a minimal drug–drug interaction profile and eliminating any requirement for pharmacokinetic boosting [2]. The compound is available in multiple formulations—film-coated tablets, chewable tablets, and granules for oral suspension—enabling administration across a broad age range from 4-week-old infants to adults [3].

✓ UGT1A1-mediated clearance, CYP-independent metabolism studies

✓ Multi-formulation research: film-coated, chewable, granules for suspension

✓ HIV-1 integrase strand-transfer inhibition assays

• [1] Podany AT, Scarsi KK, Fletcher CV. Comparative Clinical Pharmacokinetics and Pharmacodynamics of HIV-1 Integrase Strand Transfer Inhibitors. Clin Pharmacokinet. 2017;56(1):25-40. doi:10.1007/s40262-016-0424-1 View Source
• [2] Brainard DM, Wenning LA, Stone JA, Wagner JA, Iwamoto M. Clinical pharmacology profile of raltegravir, an HIV-1 integrase strand transfer inhibitor. J Clin Pharmacol. 2011;51(10):1376-1402. doi:10.1177/0091270010387428 View Source
• [3] Nachman S, Alvero C, Teppler H, et al. Safety and efficacy at 240 weeks of different raltegravir formulations in children with HIV-1: a phase 1/2 open label, non-randomised, multicentre trial. Lancet HIV. 2018;5(12):e715-e722. doi:10.1016/S2352-3018(18)30257-1 View Source

Why Raltegravir Cannot Be Assumed Interchangeable with Dolutegravir, Elvitegravir, Bictegravir, or Cabotegravir in Procurement Specifications

Despite sharing a common enzymatic target (HIV-1 integrase strand transfer), the five clinically available INSTIs—raltegravir, elvitegravir, dolutegravir, bictegravir, and cabotegravir—exhibit fundamentally divergent metabolic pathways, resistance profiles, dissociation kinetics, dosing schedules, and approved patient populations that preclude simple therapeutic or experimental interchange [1]. Raltegravir is metabolized exclusively by UGT1A1-mediated glucuronidation with no CYP450 involvement, whereas elvitegravir requires CYP3A4-mediated oxidation and pharmacokinetic boosting with cobicistat to achieve once-daily dosing; dolutegravir and bictegravir have distinct resistance barrier advantages; and cabotegravir is formulated as a long-acting injectable [2]. These class-intrinsic differences produce quantifiable consequences for drug–drug interaction liability, resistance emergence rates, pediatric applicability, and organ impairment dosing that directly affect procurement decisions for clinical trials, reference-standard sourcing, and formulation-specific research.

Metabolic Pathway Divergence

Raltegravir's UGT1A1-only clearance may not match CYP3A4-dependent INSTIs, altering drug-drug interaction profiles in co-dosing studies.

Resistance Barrier Differences

Lower genetic barrier to resistance and shorter integrase-complex residence time may shift virologic response endpoints compared with dolutegravir or bictegravir.

Pediatric Formulation Gaps

Granules for suspension (from 4 weeks) are unique to raltegravir; other INSTIs lack equivalent infant dosing options, limiting interchangeability in pediatric research.

• [1] Podany AT, Scarsi KK, Fletcher CV. Comparative Clinical Pharmacokinetics and Pharmacodynamics of HIV-1 Integrase Strand Transfer Inhibitors. Clin Pharmacokinet. 2017;56(1):25-40. doi:10.1007/s40262-016-0424-1 View Source
• [2] Brainard DM, Wenning LA, Stone JA, Wagner JA, Iwamoto M. Clinical pharmacology profile of raltegravir, an HIV-1 integrase strand transfer inhibitor. J Clin Pharmacol. 2011;51(10):1376-1402. doi:10.1177/0091270010387428 View Source

Raltegravir Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons Against Dolutegravir, Elvitegravir, Bictegravir, and Cabotegravir

Metabolic Clearance Pathway: UGT1A1-Mediated Glucuronidation Eliminates CYP3A4 Dependence and Pharmacokinetic Boosting Requirement—Raltegravir vs. Elvitegravir

Raltegravir is eliminated primarily via UGT1A1-mediated glucuronidation and is neither a substrate nor an inhibitor/inducer of cytochrome P450 enzymes [1]. In contrast, elvitegravir undergoes oxidative metabolism predominantly by CYP3A4 and requires co-administration with the potent CYP3A4 inhibitor cobicistat (150 mg) to achieve systemic exposures sufficient for once-daily dosing; without boosting, elvitegravir monotherapy exhibits an AUC approximately 20-fold lower than when co-administered with ritonavir, and its terminal half-life is only approximately 3 hours compared to approximately 9 hours when boosted [2]. Dolutegravir and bictegravir also have minimal CYP involvement but differ in other parameters. This metabolic divergence means raltegravir can be co-prescribed with rifampicin (with dose adjustment to 800 mg twice daily) and with many antiretroviral and supportive medications without restrictions, whereas elvitegravir/cobicistat is contraindicated or requires complex dose management with numerous CYP3A4 inducers and inhibitors [1].

Metabolic Pathway

Class-level

UGT1A1 glucuronidation vs. CYP3A4 oxidation + cobicistat boosting

Supports CYP-independent co-dosing study design

Class-level inference; individual variability requires review

Evidence Dimension	Primary metabolic pathway and pharmacokinetic boosting requirement
Target Compound Data	UGT1A1-mediated glucuronidation; no CYP450 substrate activity; no PK boosting required; terminal t1/2 ~7-12 h; dose: 400 mg twice daily (or 1200 mg once daily HD formulation)
Comparator Or Baseline	Elvitegravir: CYP3A4-mediated oxidation; requires cobicistat 150 mg boosting; unboosted t1/2 ~3 h; boosted t1/2 ~9.15 h; EVG AUC increased ~20-fold with ritonavir boosting; Dolutegravir: primarily UGT1A1/UGT1A3 with minor CYP3A4; no boosting required; t1/2 ~13-14 h; dose: 50 mg once daily; Bictegravir: CYP3A4 and UGT1A1; no boosting required; t1/2 ~17 h; dose: 75 mg once daily
Quantified Difference	Elvitegravir requires CYP3A4 boosting to achieve once-daily AUC (20-fold exposure enhancement); raltegravir achieves therapeutic exposure without any CYP modulation. Raltegravir co-administered with rifampicin (strong UGT1A1 inducer) requires a dose increase to 800 mg twice daily; elvitegravir/cobicistat is contraindicated with rifampicin.
Conditions	Human pharmacokinetic studies; healthy volunteer and HIV-infected patient data; FDA prescribing information

Why This Matters

Procurement of raltegravir specifically enables treatment regimens in patients requiring concomitant CYP3A4-modulating drugs (e.g., rifampicin for tuberculosis, certain anticonvulsants) where elvitegravir/cobicistat or boosted protease-inhibitor regimens are contraindicated, directly impacting formulary decisions in TB-endemic regions.

• [1] Brainard DM, Wenning LA, Stone JA, Wagner JA, Iwamoto M. Clinical pharmacology profile of raltegravir, an HIV-1 integrase strand transfer inhibitor. J Clin Pharmacol. 2011;51(10):1376-1402. doi:10.1177/0091270010387428 View Source
• [2] Podany AT, Scarsi KK, Fletcher CV. Comparative Clinical Pharmacokinetics and Pharmacodynamics of HIV-1 Integrase Strand Transfer Inhibitors. Clin Pharmacokinet. 2017;56(1):25-40. doi:10.1007/s40262-016-0424-1 View Source

Integrase–DNA Complex Dissociation Kinetics: Dolutegravir (71 h) vs. Raltegravir (8.8 h) vs. Elvitegravir (2.7 h)—Direct Head-to-Head Measurement

In a direct comparative study using purified recombinant wild-type HIV-1 integrase–DNA complexes at 37°C, the dissociative half-life (t1/2) of dolutegravir was 71 hours, compared to 8.8 hours for raltegravir and 2.7 hours for elvitegravir [1]. The off-rate (koff) for dolutegravir was 2.7 × 10⁻⁶ s⁻¹, significantly slower than that of raltegravir or elvitegravir. For INSTI-resistant integrase mutants (E92Q, Y143R, Q148K, N155H, G140S/Q148H), dolutegravir maintained a t1/2 of at least 5 hours, whereas raltegravir and elvitegravir dissociated much more rapidly across all mutants tested; the off-rate of dolutegravir was 5- to 40-fold slower than raltegravir or elvitegravir for every mutant examined [1]. This prolonged drug-target residence time is mechanistically linked to the higher genetic barrier to resistance observed with dolutegravir and bictegravir.

Dissociation t1/2

Head-to-head

RAL 8.8 h · DTG 71 h · EVG 2.7 h

Shorter target residence time may alter resistance emergence kinetics

In vitro recombinant integrase-DNA; 37°C

Evidence Dimension	Dissociative half-life (t1/2) from wild-type HIV-1 integrase–DNA complex at 37°C
Target Compound Data	Raltegravir: t1/2 = 8.8 h; koff not explicitly reported but markedly faster than DTG
Comparator Or Baseline	Dolutegravir: t1/2 = 71 h; koff = 2.7 × 10⁻⁶ s⁻¹; Elvitegravir: t1/2 = 2.7 h
Quantified Difference	DTG dissociates 8.1-fold slower than RAL (71 h vs 8.8 h) and 26.3-fold slower than EVG (71 h vs 2.7 h) from wild-type complexes. Against resistant mutants, DTG off-rate is 5-40 times slower than RAL and EVG.
Conditions	In vitro biochemical assay; purified recombinant HIV-1 integrase protein; 37°C; wild-type and site-directed mutant IN-DNA complexes (E92Q, Y143R, Q148K, N155H, G140S/Q148H)

Why This Matters

The quantitative dissociation kinetics differentiate RAL as a shorter-residence-time INSTI with a correspondingly lower genetic barrier to resistance. This is critical for researchers designing resistance studies or for procurement when a comparator with well-characterized, faster resistance emergence kinetics is needed as an experimental control versus newer INSTIs.

• [1] Hightower KE, Wang R, DeAnda F, et al. Dolutegravir (S/GSK1349572) Exhibits Significantly Slower Dissociation than Raltegravir and Elvitegravir from Wild-Type and Integrase Inhibitor-Resistant HIV-1 Integrase-DNA Complexes. Antimicrob Agents Chemother. 2011;55(10):4552-4559. doi:10.1128/AAC.00157-11 View Source

Strand Transfer IC50 and Protein-Adjusted Antiviral Potency: Raltegravir vs. Dolutegravir vs. Elvitegravir in Standardized Assays

In a standardized panel of biochemical and cell-based assays, raltegravir inhibited HIV-1 integrase strand transfer activity with a mean IC50 of 3.3 ± 0.6 nM, compared with 2.7 ± 0.05 nM for dolutegravir and 6 ± 1 nM for elvitegravir [1]. Antiviral activity in peripheral blood mononuclear cells (PBMCs) infected with HIV-1 strain Ba-L yielded an EC50 of 2 ± 1 nM for raltegravir, 0.51 ± 0.25 nM for dolutegravir, and 2 ± 1 nM for elvitegravir [1]. Critically, the protein-adjusted EC50 (PA-EC50) accounting for human serum protein binding was 5.6 nM for raltegravir versus 38 nM for dolutegravir and 20 nM for elvitegravir, reflecting raltegravir's substantially lower protein-binding shift (4.7-fold) compared to dolutegravir (75-fold) and elvitegravir (22-fold) [1]. The protein-adjusted EC90 (PA-EC90) values were 23 nM, 152 nM, and 78 nM, respectively. In an independent ex vivo study across HIV-1 non-B subtypes (A1, B, C, 01_AE, 02_AG), raltegravir consistently showed higher IC50-ST (strand transfer) values than dolutegravir, bictegravir, cabotegravir, and elvitegravir for all subtypes, and the median EC50 in patient-derived drug sensitivity assays was higher for raltegravir than for dolutegravir (2.14 nM), cabotegravir (1.68 nM), and bictegravir (1.07 nM) [2].

Protein-Adjusted EC50

Cross-study

RAL PA-EC50 5.6 nM · DTG 38 nM · EVG 20 nM

Lower protein-binding shift supports in vitro–in vivo potency translation studies

Recombinant IN assay; PBMC EC50 also reported

Evidence Dimension	Biochemical strand transfer IC50, antiviral EC50 in PBMCs, protein-adjusted EC50/EC90, and subtype-dependent IC50-ST
Target Compound Data	RAL: ST IC50 = 3.3 ± 0.6 nM; PBMC EC50 = 2 ± 1 nM; PA-EC50 = 5.6 nM; PA-EC90 = 23 nM; protein shift = 4.7-fold
Comparator Or Baseline	DTG: ST IC50 = 2.7 ± 0.05 nM; PBMC EC50 = 0.51 ± 0.25 nM; PA-EC50 = 38 nM; PA-EC90 = 152 nM; protein shift = 75-fold. EVG: ST IC50 = 6 ± 1 nM; PBMC EC50 = 2 ± 1 nM; PA-EC50 = 20 nM; PA-EC90 = 78 nM; protein shift = 22-fold. Ex vivo EC50 (median, nM): DTG 2.14, CAB 1.68, BIC 1.07, RAL higher than all three.
Quantified Difference	RAL shows 1.2-fold higher ST IC50 than DTG but 1.8-fold lower than EVG. RAL's PA-EC50 (5.6 nM) is 6.8-fold lower than DTG's (38 nM) due to differential protein binding. RAL IC50-ST is higher than all other INSTIs across non-B subtypes [2].
Conditions	Recombinant HIV-1 integrase strand transfer assay; PBMC antiviral assay with HIV-1 Ba-L; patient-derived drug sensitivity assays across subtypes A1, B, C, 01_AE, 02_AG

Why This Matters

Raltegravir's lower protein-binding shift means its in vitro-to-in vivo potency translation is less attenuated by human serum proteins compared to dolutegravir, a property relevant for experimental designs requiring protein-adjusted benchmarking and for understanding discrepancies between biochemical and cell-based potency readouts.

• [1] Kobayashi M, Yoshinaga T, Seki T, et al. In Vitro antiretroviral properties of S/GSK1349572, a next-generation HIV integrase inhibitor. Antimicrob Agents Chemother. 2011;55(2):813-821. Table 1. doi:10.1128/AAC.01209-10 View Source
• [2] Brado D, Obasa AE, Däumer M, et al. Ex vivo antiretroviral potency of newer integrase strand transfer inhibitors cabotegravir and bictegravir in HIV-1 non-B subtypes. AIDS. 2018;32(4):469-476. doi:10.1097/QAD.0000000000001726 View Source

Virologic Non-Response at 96 Weeks in Treatment-Naïve Patients: Dolutegravir 5% vs. Raltegravir 10%—SPRING-2 Randomized Trial

The phase 3, randomized, double-blind, active-controlled SPRING-2 trial compared once-daily dolutegravir (50 mg) plus two NRTIs versus twice-daily raltegravir (400 mg) plus two NRTIs in 822 treatment-naïve adults with HIV-1 infection [1]. At the 96-week analysis, virologic suppression (HIV-1 RNA <50 copies/mL) was achieved in 81% (332/411) of dolutegravir recipients versus 76% (314/411) of raltegravir recipients (adjusted difference 4.5%, 95% CI -1.1% to 10.0%), meeting the pre-specified non-inferiority criterion [1]. Notably, protocol-defined virologic non-response occurred in 5% (22/411) of dolutegravir patients versus 10% (43/411) of raltegravir patients—a 2-fold difference [1]. Among patients with baseline viral load >100,000 copies/mL, virologic non-response rates were 11% for dolutegravir versus 22% for raltegravir, also approximately 2-fold higher for raltegravir [1]. No treatment-emergent INSTI resistance mutations were detected in the dolutegravir arm at virologic failure, whereas raltegravir failure is known to select for signature resistance mutations (N155H, Q148H/K/R, Y143C/R) [1][2].

Week 96 Non-Response

Head-to-head

RAL 10% vs DTG 5% (SPRING-2)

Reported higher virologic failure endpoint; supports resistance barrier differentiation

Phase 3, n=822; treatment-naïve adults

Evidence Dimension	Virologic non-response rate at 96 weeks in treatment-naïve HIV-1 patients
Target Compound Data	Raltegravir 400 mg twice daily: virologic non-response = 10% (43/411); suppression <50 copies/mL = 76% (314/411); non-response at BL VL >100K = 22%
Comparator Or Baseline	Dolutegravir 50 mg once daily: virologic non-response = 5% (22/411); suppression <50 copies/mL = 81% (332/411); non-response at BL VL >100K = 11%
Quantified Difference	RAL virologic non-response rate is 2.0-fold higher than DTG (10% vs 5%). DTG showed 4.5% absolute higher viral suppression (adjusted difference 4.5%, 95% CI -1.1 to 10.0%). At high baseline viral load, RAL non-response was 22% vs 11% for DTG (2-fold difference).
Conditions	Phase 3 randomized double-blind trial; 822 treatment-naïve adults; DTG 50 mg QD vs RAL 400 mg BID; both with 2 NRTIs (TDF/FTC or ABC/3TC); 96-week analysis

Why This Matters

This head-to-head trial directly quantifies the differential risk of virologic failure between raltegravir and dolutegravir, which is essential for procurement decisions when prioritizing compounds for clinical studies where lower failure rates are critical or when a well-characterized lower-barrier INSTI is required as an active comparator to benchmark newer agents.

• [1] Raffi F, Jaeger H, Quiros-Roldan E, et al. Once-daily dolutegravir versus twice-daily raltegravir in antiretroviral-naive adults with HIV-1 infection (SPRING-2 study): 96 week results from a randomised, double-blind, non-inferiority trial. Lancet Infect Dis. 2013;13(11):927-935. doi:10.1016/S1473-3099(13)70257-3 View Source
• [2] Fransen S, Gupta S, Frantzell A, Petropoulos CJ, Huang W. Substitutions at amino acid positions 143, 148, and 155 of HIV-1 integrase define distinct genetic barriers to raltegravir resistance in vivo. J Virol. 2012;86(13):7249-7255. doi:10.1128/JVI.06660-11 View Source

Pediatric Formulation Availability and Long-Term Efficacy: Raltegravir Granules for Oral Suspension Enable Treatment from 4 Weeks of Age—A Formulation Differentiation Absent in Other INSTIs

Raltegravir is the only INSTI available in three distinct oral formulations approved for pediatric use: film-coated tablets (400 mg), chewable tablets (25 mg and 100 mg), and granules for oral suspension (100 mg per sachet, yielding 10 mg/mL upon reconstitution) [1]. The granules formulation is licensed for infants weighing ≥3 kg to 20 kg, corresponding to approximately 4 weeks of age, and represents a pediatric dosing option not available for dolutegravir (dispersible tablet from 4 weeks, but only 5 mg scored), bictegravir (no pediatric formulation below 25 kg), elvitegravir (no pediatric formulation), or cabotegravir (adult-only long-acting injectable) [1][2]. In the IMPAACT P1066 phase 1/2 trial with 240-week follow-up, virological success (HIV-1 RNA reduction >1 log10 or <400 copies/mL) was achieved in 44.2% (19/43) of children on adult tablets, 77.4% (24/31) on chewable tablets, and 86.7% (13/15) on granules for oral suspension, indicating that the age-appropriate formulations produce superior adherence-correlated outcomes [2]. Raltegravir resistance emerged in 38% (19/50) of children with virological rebound, underscoring the need for cautious use in heavily pre-treated pediatric patients [2].

Pediatric Formulation

Supporting evidence

Granules for suspension from 4 weeks; 86.7% virological success at 240 wk

Enables infant HIV research dosing where other INSTIs lack formulation

IMPAACT P1066; 153 children; open-label

Evidence Dimension	Availability of age-appropriate pediatric formulations and long-term virological efficacy
Target Compound Data	Raltegravir: 3 pediatric formulations (adult tablet 400 mg, chewable 25/100 mg, granules for suspension 100 mg/sachet); licensed from 4 weeks of age (≥3 kg); 240-week virological success: tablets 44.2%, chewable 77.4%, granules 86.7%
Comparator Or Baseline	Dolutegravir: dispersible tablet 5 mg (scored) from 4 weeks, film-coated tablets from 6 years; Bictegravir: no pediatric formulation for <25 kg; Elvitegravir: no pediatric formulation; Cabotegravir: adult-only long-acting injectable
Quantified Difference	Raltegravir is the only INSTI with granules for oral suspension suitable for infants ≥4 weeks. Virological success with granules (86.7%) was 1.96-fold higher than with adult tablets (44.2%) in the same trial, reflecting better adherence with age-appropriate formulations.
Conditions	IMPAACT P1066: phase 1/2 open-label multicentre trial; 153 children aged 4 weeks to 18 years; 43 international sites; 240-week follow-up

Why This Matters

For procurement involving pediatric clinical trials, research on infant HIV treatment, or age-appropriate formulation development, raltegravir granules represent the only INSTI option permitting accurate weight-band dosing from early infancy, a critical differentiator for pediatric HIV research programs.

• [1] NIH Clinical Info. Appendix A: Pediatric Antiretroviral Drug Information—Raltegravir. Updated September 30, 2025. View Source
• [2] Nachman S, Alvero C, Teppler H, et al. Safety and efficacy at 240 weeks of different raltegravir formulations in children with HIV-1: a phase 1/2 open label, non-randomised, multicentre trial (IMPAACT P1066). Lancet HIV. 2018;5(12):e715-e722. doi:10.1016/S2352-3018(18)30257-1 View Source

Raltegravir Procurement-Driven Application Scenarios: Where the Evidence Supports Prioritizing This INSTI Over Alternatives

Reference Standard for Low Genetic Barrier INSTI Resistance Studies

Raltegravir's well-characterized resistance pathways (N155H, Q148H/K/R, Y143C/R) and its dissociative half-life of 8.8 hours from the integrase-DNA complex make it the benchmark first-generation INSTI for head-to-head resistance emergence studies against newer high-barrier agents such as dolutegravir (t1/2 71 h) and bictegravir. The 2-fold higher virologic non-response rate versus dolutegravir (10% vs 5%) documented in SPRING-2 [1] provides a quantitative baseline for experimental designs evaluating next-generation INSTIs or combination regimens. Source purity and formulation consistency are critical for reproducible resistance selection assays.

Pediatric HIV Clinical Trial Supply from Early Infancy

The granules for oral suspension formulation (100 mg/sachet, reconstituted to 10 mg/mL) is the only INSTI dosage form approved for infants from 4 weeks of age (≥3 kg), with 86.7% virological success at 240 weeks in the IMPAACT P1066 trial [2]. Procurement of raltegravir granules enables clinical research in neonatal and infant HIV populations where no other INSTI formulation can be accurately dosed by weight band. This is particularly relevant for programs in sub-Saharan Africa and other regions with high perinatal HIV transmission rates.

Antiretroviral Regimens Requiring Minimal CYP-Mediated Drug–Drug Interactions

Raltegravir's exclusive UGT1A1-mediated clearance without CYP450 substrate, inhibitor, or inducer activity [3] makes it the preferred INSTI for HIV treatment in patients receiving rifampicin-based anti-tuberculosis therapy (with raltegravir dose increased to 800 mg twice daily), direct-acting antivirals for hepatitis C, or anticonvulsants, where CYP3A4-dependent elvitegravir/cobicistat is contraindicated. For research procurement, this property is essential for studies of HIV-TB co-infection or pharmacokinetic interaction trials involving CYP-modulating concomitant medications.

Perinatal HIV Prevention and Treatment Research

Raltegravir is listed as a preferred INSTI in the US Perinatal Guidelines for treatment of antiretroviral-naïve pregnant women, and no dose adjustment is required during pregnancy [4]. Placental transfer studies and pregnancy pharmacokinetic data are more extensive for raltegravir than for bictegravir or cabotegravir. Procurement of raltegravir reference standard and formulated product supports clinical trials investigating prevention of mother-to-child transmission (PMTCT) and treatment of HIV in pregnancy, a research domain where newer INSTIs lack equivalent guideline endorsement and pharmacokinetic characterization.

Application

Selection Property

Validation Focus

INSTI resistance emergence studies

Well-characterized low genetic barrier

Virologic failure endpoint and resistance mutation profiling

Infant and neonatal HIV research

Granules for suspension (unique age-appropriate formulation)

Weight-band dosing consistency and long-term virological endpoints

HIV–TB co-infection interaction studies

UGT1A1 clearance; no CYP induction/inhibition

Drug-drug interaction endpoints with rifampicin and other CYP modulators

Perinatal HIV transmission research

Pregnancy PK profile and guideline-preferred agent

Placental transfer and pregnancy pharmacokinetic endpoint review

• [1] Raffi F, Jaeger H, Quiros-Roldan E, et al. Once-daily dolutegravir versus twice-daily raltegravir in antiretroviral-naive adults with HIV-1 infection (SPRING-2 study): 96 week results. Lancet Infect Dis. 2013;13(11):927-935. doi:10.1016/S1473-3099(13)70257-3 View Source
• [2] Nachman S, Alvero C, Teppler H, et al. Safety and efficacy at 240 weeks of different raltegravir formulations in children with HIV-1 (IMPAACT P1066). Lancet HIV. 2018;5(12):e715-e722. doi:10.1016/S2352-3018(18)30257-1 View Source
• [3] Brainard DM, Wenning LA, Stone JA, Wagner JA, Iwamoto M. Clinical pharmacology profile of raltegravir, an HIV-1 integrase strand transfer inhibitor. J Clin Pharmacol. 2011;51(10):1376-1402. doi:10.1177/0091270010387428 View Source
• [4] NIH Clinical Info. Appendix B: Raltegravir (Isentress, Isentress HD)—Safety and Toxicity in Pregnancy. Updated June 12, 2025. View Source